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Compound of Interest

Compound Name: 1-Bromo-1-fluorocyclohexane

Cat. No.: B14755323 Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management of chemical waste is paramount to ensuring a safe laboratory environment and

adhering to regulatory compliance. This guide provides a comprehensive, step-by-step

operational plan for the proper disposal of 1-Bromo-1-fluorocyclohexane. Due to the absence

of a specific Safety Data Sheet (SDS) for this compound, the following procedures are based

on the established protocols for analogous halogenated organic compounds, which are

generally classified as hazardous waste.

Immediate Safety and Handling Protocols
Prior to initiating any disposal procedures, it is imperative to handle 1-Bromo-1-
fluorocyclohexane with the utmost care. Based on data from similar brominated and

fluorinated compounds, it should be treated as a flammable liquid that can cause skin and eye

irritation and is toxic to aquatic life.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including but not limited

to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat
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Handling: All manipulations of 1-Bromo-1-fluorocyclohexane and its associated waste should

be conducted within a certified chemical fume hood to minimize the risk of inhalation.[3]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 1-Bromo-1-
fluorocyclohexane and its isomers, which inform the necessary disposal precautions.

Property Value/Classification Source

Molecular Formula C₆H₁₀BrF [1][4][5]

Molecular Weight 181.05 g/mol [1][4][5]

Physical State Assumed to be a liquid [5]

GHS Hazard Classifications

(Inferred)

Flammable Liquid, Skin Irritant,

Eye Irritant, Toxic to Aquatic

Life

[1][2][6]

Disposal Recommendation
Incineration at a licensed

hazardous waste facility
[3][7]

Step-by-Step Disposal Protocol
The proper disposal of 1-Bromo-1-fluorocyclohexane waste must be managed through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste

contractor.[3][8] Under no circumstances should this chemical be disposed of down the drain or

in regular trash.

Segregation: At the point of generation, it is crucial to segregate waste containing 1-Bromo-
1-fluorocyclohexane from all other waste streams. Specifically, do not mix it with non-

halogenated organic solvents, aqueous solutions, acids, or bases.[3]

Waste Container Selection: Use a designated, leak-proof container made of a material

compatible with halogenated organic compounds. The container must have a secure screw-

top cap to prevent the release of vapors.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b14755323?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b14755323?utm_src=pdf-body
https://www.benchchem.com/product/b14755323?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-fluorocyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-1-fluorocyclohexane
https://www.chemimpex.com/products/45666
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-fluorocyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-1-fluorocyclohexane
https://www.chemimpex.com/products/45666
https://www.chemimpex.com/products/45666
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-fluorocyclohexane
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15166&PLANT=d__ALF
https://www.sigmaaldrich.com/US/en/sds/aldrich/135194
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_1_Bromoethynyl_cyclohexene_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b14755323?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromoadamantane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b14755323?utm_src=pdf-body
https://www.benchchem.com/product/b14755323?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14755323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "1-Bromo-1-fluorocyclohexane," and the associated hazard pictograms

(e.g., flammable, irritant, environmental hazard).[3][9]

Accumulation: Store the sealed waste container in a designated satellite accumulation area

within the laboratory. This area should be well-ventilated, cool, and away from sources of

ignition.[3][9]

Disposal Request: Once the container is approaching full, arrange for its collection by your

institution's EHS department or a licensed hazardous waste disposal contractor. Follow your

organization's specific procedures for waste pickup.[3]

Spill and Empty Container Management
Minor Spills: In the event of a small spill, remove all sources of ignition.[2] Wearing appropriate

PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place the contaminated

material into the designated hazardous waste container.[10][11]

Empty Containers: Empty containers that previously held 1-Bromo-1-fluorocyclohexane
should be treated as hazardous waste. Triple-rinse the container with a suitable solvent (e.g.,

acetone or ethanol), collecting the rinsate as hazardous waste. After triple-rinsing, the container

may be disposed of according to your institution's policies.[8]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

containing 1-Bromo-1-fluorocyclohexane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b14755323?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_3_5_difluorobenzene_d3_A_Safety_and_Operational_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_3_5_difluorobenzene_d3_A_Safety_and_Operational_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15166&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC249390025&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Disposal_of_1_Bromooctadecane_18_18_18_d3_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b14755323?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromoadamantane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b14755323?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14755323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation
(1-Bromo-1-fluorocyclohexane)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Spill Occurs

Segregate as
Halogenated Organic Waste

Use Designated & Labeled
Leak-Proof Container

Store in Satellite
Accumulation Area

Arrange for EHS/
Contractor Pickup

Incineration at Licensed
Hazardous Waste Facility

Absorb with Inert Material
& Collect as Hazardous Waste

Click to download full resolution via product page

Caption: Disposal workflow for 1-Bromo-1-fluorocyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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